Cas no 3979-51-9 (2-Propanol-d (9CI))

2-Propanol-d (9CI) Properties

Names and Identifiers

• 2-Propanol-d (9CI)
• Isopropanol-d
• 2-propanol-d1
• 2-propanol-O-d
• DE275B
• isopropanol-OD
• isopropyl alcohol
• isopropyl alcohol-d1
• 2-Propanol-d1
• 2-PROPANOL-OD
• D98571
• 3979-51-9
• Isopropyl alcoh(ol-d)
• propan-2-(?H)ol
• 2-Propanol-OD, 98 atom % D
• DTXSID70192865
• MFCD00044422
• EINECS 223-616-3
• 2-deuteriooxypropane
• Propan-2-(2H)ol
• 2-Propan(ol-d)
• 2-Propanol-d
• iso-Propyl Alcohol-OD
• KFZMGEQAYNKOFK-QYKNYGDISA-N
• +Expand

• MDL： MFCD00044422
• InChIKey： KFZMGEQAYNKOFK-QYKNYGDISA-N
• Inchi： InChI=1S/C3H8O/c1-3(2)4/h3-4H,1-2H3/i4D
• SMILES： [2H]OC(C)C

Computed Properties

• Exact Mass: 61.06380
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 60.057515
• Heavy Atom Count: 4
• Complexity: 10.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 0.38710
• PSA: 20.23000
• Refractive Index: n20/D 1.3752(lit.)
• Boiling Point: 82 °C(lit.)
• Melting Point: -90 °C (lit.)
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• Density: 0.798 g/mL at 25 °C(lit.)